Cas no 16443-97-3 (N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide)

N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide is a brominated thiazole derivative featuring both an acetamide and formyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the bromine substituent enhances its reactivity in cross-coupling reactions, while the formyl group allows for further functionalization, such as condensation or reduction. This compound is particularly valuable in the development of heterocyclic compounds, including potential bioactive molecules. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for controlled reactions, it serves as a key building block in medicinal chemistry and material science research.

N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide structure

16443-97-3 structure

Product Name:N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide

CAS No:16443-97-3

MF:C₆H₅BrN₂O₂S

MW:249.085098981857

CID:230782

PubChem ID:2081081

Update Time:2025-05-27

N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(5-Bromo-4-formylthiazol-2-yl)acetamide
- N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide
- 2-Acetylamino-4-formyl-5-brom-thiazol
- 2-acetylamino-5-bromo-thiazole-4-carbaldehyde
- 5-Brom-2-acetamido-4-formyl-thiazol
- AC1M0PIK
- AG-E-14239
- CTK0I3265
- SR-01000055006
- EN300-10302
- CS-0230270
- F2124-0688
- AKOS000117462
- 16443-97-3
- SR-01000055006-1
- Acetamide, N-(5-bromo-4-formyl-2-thiazolyl)-
- DTXSID90366480
- Inchi： 1S/C6H5BrN2O2S/c1-3(11)8-6-9-4(2-10)5(7)12-6/h2H,1H3,(H,8,9,11)
- InChI Key： GCMXRINJCZAAQN-UHFFFAOYSA-N
- SMILES： BrC1=C(C=O)N=C(NC(C)=O)S1

Computed Properties

Exact Mass: 247.92555
Monoisotopic Mass: 247.925511
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 87.3
XLogP3: 1.3

Experimental Properties

Density: 1.871
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.7
PSA: 59.06
LogP: 1.74950

N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N297821-100mg	n-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide	16443-97-3		100mg	$ 70.00	2022-06-03
TRC	N297821-500mg	n-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide	16443-97-3		500mg	$ 230.00	2022-06-03
TRC	N297821-1g	n-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide	16443-97-3		1g	$ 365.00	2022-06-03
Enamine	EN300-10302-0.05g	N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide	16443-97-3	95.0%	0.05g	$76.0	2025-03-21
Enamine	EN300-10302-0.1g	N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide	16443-97-3	95.0%	0.1g	$113.0	2025-03-21
Enamine	EN300-10302-0.25g	N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide	16443-97-3	95.0%	0.25g	$162.0	2025-03-21
Enamine	EN300-10302-0.5g	N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide	16443-97-3	95.0%	0.5g	$310.0	2025-03-21
Enamine	EN300-10302-1.0g	N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide	16443-97-3	95.0%	1.0g	$414.0	2025-03-21
Enamine	EN300-10302-2.5g	N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide	16443-97-3	95.0%	2.5g	$810.0	2025-03-21
Enamine	EN300-10302-5.0g	N-(5-bromo-4-formyl-1,3-thiazol-2-yl)acetamide	16443-97-3	95.0%	5.0g	$1199.0	2025-03-21